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Compound of Interest

Compound Name: Jangomolide

Cat. No.: B15508720

For researchers, scientists, and drug development professionals, ensuring the safe and
compliant disposal of chemical compounds is a critical aspect of laboratory operations. This
guide provides detailed procedures for the proper disposal of Jangomolide, a steroid lactone,
compiled to ensure safety and adherence to regulatory standards. While Jangomolide is not
classified as a hazardous substance, responsible chemical handling and disposal are
paramount.[1]

Chemical and Physical Properties

A clear understanding of a compound's properties is fundamental to its safe handling and
disposal. The key identifiers and properties of Jangomolide are summarized below.

Property Value Source

CAS Number 93767-25-0 AbMole BioScience[1]
Molecular Formula C26H2808 PubChem|[2]
Molecular Weight 468.5 g/mol PubChem[2]
Appearance Not specified (Assumed solid)

Hazard Classification Not a hazardous substance or AbMole BioScience[1]

mixture
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Disposal Protocol: A Step-by-Step Approach

The following protocol outlines the recommended steps for the proper disposal of
Jangomolide. This procedure is designed to minimize environmental impact and ensure the
safety of laboratory personnel.

Experimental Protocol: Disposal of Unused Jangomolide

Personal Protective Equipment (PPE): Before handling Jangomolide, all personnel must be
equipped with standard laboratory PPE, including safety goggles, gloves, and a lab coat.

Assess the Quantity and Form: Determine the amount and physical state (solid or in
solution) of the Jangomolide to be disposed of.

Consult Local Regulations: The primary directive for the disposal of Jangomolide is to
adhere to all prevailing country, federal, state, and local regulations for non-hazardous
chemical waste. These regulations can vary significantly by location.

Disposal of Solid Jangomolide:

o For small quantities, the solid waste should be collected in a designated, clearly labeled
waste container for non-hazardous chemical waste.

o Ensure the container is sealed properly before being transferred to the institution's
chemical waste management facility or a licensed contractor.

Disposal of Jangomolide in Solution:

o Do not pour solutions containing Jangomolide down the drain unless explicitly permitted
by local regulations for non-hazardous waste.

o If in a solvent, the solution should be collected in a designated, labeled container for non-
hazardous liquid waste. The type of solvent must also be considered and segregated
according to institutional guidelines.

o Aqueous solutions should be handled similarly, collected in a designated container for
agueous non-hazardous waste.
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» Contaminated Materials: Any materials, such as weighing paper, pipette tips, or gloves, that
have come into direct contact with Jangomolide should be disposed of as non-hazardous
solid waste. These items should be collected in a labeled container.

o Documentation: Maintain a record of the disposed of Jangomolide, including the quantity,
date of disposal, and method used, in accordance with laboratory and institutional protocols.

Logical Workflow for Jangomolide Disposal

The following diagram illustrates the decision-making process for the proper disposal of
Jangomolide, from initial handling to final disposition.

Click to download full resolution via product page

Jangomolide Disposal Workflow

Emergency First Aid Procedures

In the event of accidental exposure to Jangomolide, the following first aid measures should be

taken immediately.
 Inhalation: Move the individual to fresh air. If breathing is difficult, provide respiratory support.

» Skin Contact: Wash the affected area thoroughly with soap and water. Remove any
contaminated clothing.
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» Eye Contact: Immediately flush the eyes with large amounts of water for at least 15 minutes,
holding the eyelids open.

 Ingestion: If the person is conscious, rinse their mouth with water. Do not induce vomiting.
In all cases of exposure, seek medical attention.

By adhering to these guidelines, laboratory professionals can ensure the safe and compliant
disposal of Jangomolide, contributing to a secure research environment and environmental
stewardship.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. abmole.com [abmole.com]
e 2. Jangomolide | C26H2808 | CID 14240958 - PubChem [pubchem.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [Essential Guide to the Proper Disposal of Jangomolide].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15508720#jangomolide-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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